2-{[2-(6-Chloro-2-pyridinyl)hydrazino]carbonyl}benzenecarboxylic acid

• IUPAC Name: 2-[[(6-chloropyridin-2-yl)amino]carbamoyl]benzoic acid
• InChI: InChI=1S/C13H10ClN3O3/c14-10-6-3-7-11(15-10)16-17-12(18)8-4-1-2-5-9(8)13(19)20/h1-7H,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: MYCKIQXSCRQFEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NNC2=NC(=CC=C2)Cl)C(=O)O
• Molecular Formula: C13H10ClN3O3
• Molecular Weight: 291.69 g/mol

Description

2-(6-Chloro-2-pyridinyl)hydrazino]carbonyl]benzenecarboxylic acid (2-Cl-PBA) is an organic compound belonging to the class of hydrazine carboxylic acids. It is a highly versatile compound with a wide range of applications in the scientific research field. 2-Cl-PBA has been widely studied for its ability to act as a catalyst in various reactions and its potential use in the synthesis of various organic compounds.

Scientific Research Applications

Synthesis and Molecular Interactions

• Synthesis and Biological Activities : Novel pyridine and fused pyridine derivatives, including those related to 2-{[2-(6-Chloro-2-pyridinyl)hydrazino]carbonyl}benzenecarboxylic acid, have been synthesized and shown to exhibit antimicrobial and antioxidant activity. These compounds were also subjected to in silico molecular docking screenings, revealing moderate to good binding energies with target proteins (Flefel et al., 2018).

Synthesis and Chemical Properties

• Hydrazino Derivatives Synthesis : The compound has been involved in the synthesis of various derivatives, like 2-{2-[N'-(arylidene)hydrazino]acetylamino}benzothiazole-6-carboxylic acids, which have shown antibacterial and antifungal activities (Chavan & Pai, 2007).

• Application in High-Performance Liquid Chromatography (HPLC) : Hydrazino groups, related to the compound , react with carbonyl compounds to form highly fluorescent derivatives, useful in HPLC for determining carbonyl compounds (Iwata et al., 1997).

Applications in Coordination Chemistry and Complex Formation

• Formation of Metal Complexes : A novel derivative of the compound was used in the synthesis of discrete complex compounds with Co and Cr salts, showing unique crystal and molecular structures, as well as specific electrochemical properties (Garin et al., 2019).

Synthesis of Novel Compounds and Derivatives

• Synthesis of Novel Derivatives : The compound has been used in the synthesis of new compounds, demonstrating various biological activities, like antimicrobial properties (Salam et al., 2014).